Cas no 2680819-27-4 (3-(N-benzyl-2,2,2-trifluoroacetamido)oxolane-3-carboxylic acid)

• Product Name: 3-(N-benzyl-2,2,2-trifluoroacetamido)oxolane-3-carboxylic acid
• CAS No: 2680819-27-4
• MF: C₁₄H₁₄F₃NO₄
• MW: 317.260474681854
• CID: 6250878
• PubChem ID: 165932441
• Update Time: 2025-10-29

3-(N-benzyl-2,2,2-trifluoroacetamido)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680819-27-4
• EN300-28293324
• 3-(N-benzyl-2,2,2-trifluoroacetamido)oxolane-3-carboxylic acid

• Inchi： 1S/C14H14F3NO4/c15-14(16,17)11(19)18(8-10-4-2-1-3-5-10)13(12(20)21)6-7-22-9-13/h1-5H,6-9H2,(H,20,21)
• InChI Key： JCGMUFPYIASZSR-UHFFFAOYSA-N
• SMILES： FC(C(N(CC1C=CC=CC=1)C1(C(=O)O)COCC1)=O)(F)F

Computed Properties

• Exact Mass: 317.08749241g/mol
• Monoisotopic Mass: 317.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(N-benzyl-2,2,2-trifluoroacetamido)oxolane-3-carboxylic acid

3-(N-benzyl-2,2,2-trifluoroacetamido)oxolane-3-carboxylic acid (CAS No. 2680819-27-4): An Overview

3-(N-benzyl-2,2,2-trifluoroacetamido)oxolane-3-carboxylic acid (CAS No. 2680819-27-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl-substituted trifluoroacetamide moiety and an oxolane ring with a carboxylic acid group. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The benzyl-substituted trifluoroacetamide moiety in 3-(N-benzyl-2,2,2-trifluoroacetamido)oxolane-3-carboxylic acid is known for its ability to modulate biological activities. Trifluoroacetamide derivatives have been extensively studied for their potential as inhibitors of various enzymes and receptors. The presence of the benzyl group adds additional complexity and can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability.

The oxolane ring with a carboxylic acid group is another key feature of this compound. Oxolane rings are cyclic ethers that can exhibit a range of biological activities, including anti-inflammatory and anti-cancer properties. The carboxylic acid group can enhance the compound's ability to form hydrogen bonds, which is crucial for interactions with biological targets such as proteins and enzymes.

Recent studies have explored the potential of 3-(N-benzyl-2,2,2-trifluoroacetamido)oxolane-3-carboxylic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that compounds with similar structures can modulate the activity of specific enzymes involved in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. The ability to inhibit these enzymes could potentially slow down disease progression and improve patient outcomes.

In addition to neurodegenerative diseases, 3-(N-benzyl-2,2,2-trifluoroacetamido)oxolane-3-carboxylic acid has also shown promise in cancer research. Studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways. The specific mechanisms by which it exerts these effects are still under investigation, but preliminary data suggest that it may target multiple pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 3-(N-benzyl-2,2,2-trifluoroacetamido)oxolane-3-carboxylic acid are another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have indicated that the compound has favorable ADME properties, which make it a promising candidate for further development.

One of the challenges in developing new pharmaceuticals is ensuring their safety and efficacy. To address this, researchers are conducting extensive preclinical studies to evaluate the toxicity and pharmacological effects of 3-(N-benzyl-2,2,2-trifluoroacetamido)oxolane-3-carboxylic acid. These studies involve both in vitro and in vivo models to provide a comprehensive understanding of the compound's behavior in biological systems.

The structural diversity and functional groups present in 3-(N-benzyl-2,2,2-trifluoroacetamido)oxolane-3-carboxylic acid offer opportunities for chemical modifications to enhance its therapeutic properties. For example, altering the substituents on the benzyl group or modifying the oxolane ring could lead to derivatives with improved potency or selectivity. This flexibility in chemical design is a significant advantage in drug discovery and development.

In conclusion, 3-(N-benzyl-2,2,2-trifluoroacetamido)oxolane-3-carboxylic acid (CAS No. 2680819-27-4) represents a promising compound with potential applications in various therapeutic areas. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing our understanding and treatment of complex diseases.